Cas no 2229170-23-2 (1-chloro-2-(1-ethynylcyclopropyl)-3-(trifluoromethyl)benzene)

• Product Name: 1-chloro-2-(1-ethynylcyclopropyl)-3-(trifluoromethyl)benzene
• CAS No: 2229170-23-2
• MF: C₁₂H₈ClF₃
• MW: 244.640132904053
• CID: 5853327
• PubChem ID: 165966385
• Update Time: 2025-07-21

1-chloro-2-(1-ethynylcyclopropyl)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(1-ethynylcyclopropyl)-3-(trifluoromethyl)benzene
• EN300-1961790
• 2229170-23-2

• Inchi： 1S/C12H8ClF3/c1-2-11(6-7-11)10-8(12(14,15)16)4-3-5-9(10)13/h1,3-5H,6-7H2
• InChI Key： FGRDQLZHRLXRJP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1C1(C#C)CC1

Computed Properties

• Exact Mass: 244.0266624g/mol
• Monoisotopic Mass: 244.0266624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 1-chloro-2-(1-ethynylcyclopropyl)-3-(trifluoromethyl)benzene

Comprehensive Overview of 1-chloro-2-(1-ethynylcyclopropyl)-3-(trifluoromethyl)benzene (CAS No. 2229170-23-2)

The compound 1-chloro-2-(1-ethynylcyclopropyl)-3-(trifluoromethyl)benzene (CAS No. 2229170-23-2) is a highly specialized aromatic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and advanced materials. With the increasing demand for novel chemical entities in research and development, this compound stands out for its cyclopropyl and trifluoromethyl functional groups, which are known to enhance bioactivity and metabolic stability. Researchers and industry professionals frequently search for terms like "synthesis of 1-chloro-2-(1-ethynylcyclopropyl)-3-(trifluoromethyl)benzene" and "applications of trifluoromethylated benzene derivatives", highlighting its relevance in modern chemistry.

One of the key structural attributes of 1-chloro-2-(1-ethynylcyclopropyl)-3-(trifluoromethyl)benzene is the presence of an ethynylcyclopropyl moiety, which introduces steric and electronic effects that can significantly influence reactivity. This feature makes the compound a valuable intermediate in the synthesis of complex molecules, particularly in the field of medicinal chemistry. Recent trends in drug discovery emphasize the importance of fluorinated compounds, as they often exhibit improved pharmacokinetic properties. Searches for "fluorine in drug design" and "cyclopropyl groups in pharmaceuticals" reflect the growing interest in such motifs.

From a synthetic perspective, the preparation of CAS No. 2229170-23-2 involves multi-step organic transformations, including Sonogashira coupling and electrophilic aromatic substitution. These methods are widely discussed in academic and industrial circles, with queries like "Sonogashira coupling optimization" and "trifluoromethylation techniques" being particularly popular. The compound's stability under various conditions also makes it a candidate for further functionalization, enabling the creation of diverse derivatives for screening purposes.

In the context of material science, 1-chloro-2-(1-ethynylcyclopropyl)-3-(trifluoromethyl)benzene has potential applications in the development of organic electronic devices. The trifluoromethyl group is known to improve thermal stability and electron-withdrawing properties, which are critical for materials used in OLEDs and semiconductors. Online searches for "fluorinated aromatic compounds in electronics" and "high-performance organic materials" underscore the intersection of chemistry and advanced technology.

Environmental and regulatory considerations are also important when working with CAS No. 2229170-23-2. While the compound is not classified as hazardous, proper handling and disposal protocols should always be followed. The scientific community often seeks information on "green chemistry approaches for fluorinated compounds" and "sustainable synthesis methods", reflecting a broader shift toward environmentally responsible research practices.

In summary, 1-chloro-2-(1-ethynylcyclopropyl)-3-(trifluoromethyl)benzene (CAS No. 2229170-23-2) is a versatile and intriguing compound with wide-ranging applications. Its structural complexity and functional groups make it a subject of ongoing research, particularly in fields prioritizing innovation and efficiency. By addressing common search queries and aligning with contemporary scientific trends, this overview aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.